Cas no 62490-29-3 (1,2-Benzenediamine, N,N-dimethyl-N'-(3-nitro-2-pyridinyl)-)

• Product Name: 1,2-Benzenediamine, N,N-dimethyl-N'-(3-nitro-2-pyridinyl)-
• CAS No: 62490-29-3
• MF: C₁₃H₁₄N₄O₂
• MW: 258.275862216949
• CID: 443008
• PubChem ID: 12445347
• Update Time: 2025-04-19

1,2-Benzenediamine, N,N-dimethyl-N'-(3-nitro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, N,N-dimethyl-N'-(3-nitro-2-pyridinyl)-
• 2-N,2-N-dimethyl-1-N-(3-nitropyridin-2-yl)benzene-1,2-diamine
• 62490-29-3
• DTXSID00498524
• N~1~,N~1~-Dimethyl-N~2~-(3-nitropyridin-2-yl)benzene-1,2-diamine

• Inchi： 1S/C13H14N4O2/c1-16(2)11-7-4-3-6-10(11)15-13-12(17(18)19)8-5-9-14-13/h3-9H,1-2H3,(H,14,15)
• InChI Key： XKDRZMLOXMFVFQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CN=C1NC1C=CC=CC=1N(C)C)=O

Computed Properties

• Exact Mass: 258.11182
• Monoisotopic Mass: 258.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74Ų

Experimental Properties

• PSA: 71.3